Cas no 2228372-19-6 (methyl 3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoate
• CAS No: 2228372-19-6
• MF: C₁₅H₂₁NO₆
• MW: 311.33034491539
• CID: 5849330
• PubChem ID: 165622577
• Update Time: 2025-06-28

methyl 3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoate
• methyl 3-(2-{[(tert-butoxy)carbonyl]amino}-5-hydroxyphenyl)-3-hydroxypropanoate
• 2228372-19-6
• EN300-1875425

• Inchi： 1S/C15H21NO6/c1-15(2,3)22-14(20)16-11-6-5-9(17)7-10(11)12(18)8-13(19)21-4/h5-7,12,17-18H,8H2,1-4H3,(H,16,20)
• InChI Key： ZETMOLIWTYLIEI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C(CC(=O)OC)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.13688739g/mol
• Monoisotopic Mass: 311.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 105Ų

Additional information on methyl 3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoate

Professional Introduction to Methyl 3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2228372-19-6)

Methyl 3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoate, with the CAS number 2228372-19-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of (tert-butoxy)carbonylamino and hydroxyl groups, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis of Methyl 3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoate involves a series of carefully orchestrated chemical reactions that highlight the importance of precision and expertise in organic synthesis. The introduction of the (tert-butoxy)carbonylamino group enhances the stability and reactivity of the molecule, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents. Additionally, the hydroxyl groups present in the molecule contribute to its solubility and interaction with biological targets, which are critical factors in drug design.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. Methyl 3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoate has been identified as a potential candidate for such applications due to its structural similarity to known bioactive compounds. Research studies have demonstrated that molecules with similar structural motifs often exhibit inhibitory effects on various enzymes and receptors, which are implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of Methyl 3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoate is its potential role in modulating cellular signaling pathways. The (tert-butoxy)carbonylamino group serves as a protective moiety that can be selectively removed under specific conditions, allowing for controlled release of active pharmaceutical ingredients. This feature is particularly useful in drug development, where precise control over bioavailability and efficacy is essential. Furthermore, the hydroxyl groups can participate in hydrogen bonding interactions, which are crucial for binding to biological targets with high affinity.

The pharmacological properties of Methyl 3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoate have been investigated in several preclinical studies. These studies have revealed that the compound exhibits significant inhibitory activity against key enzymes involved in disease pathogenesis. For instance, preliminary data suggest that this molecule may effectively inhibit kinases and phosphodiesterases, which are known to play a role in cancer cell proliferation and survival. Additionally, its ability to interact with hydrophilic binding sites on target proteins makes it a promising candidate for developing treatments against inflammatory diseases.

The synthetic route for Methyl 3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, has been instrumental in achieving these goals. These methods not only enhance the efficiency of the synthesis but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

In conclusion, Methyl 3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2228372-19-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are poised to play a crucial role in the development of next-generation drugs.